Cas no 898787-38-7 (3-(3-Chlorophenyl)-3',4'-dichloropropiophenone)

• Product Name: 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone
• CAS No: 898787-38-7
• MF: C₁₅H₁₁Cl₃O
• MW: 313.606241464615
• CID: 870418
• PubChem ID: 24726058
• Update Time: 2025-10-21

3-(3-Chlorophenyl)-3',4'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(3,4-dichlorophenyl)propan-1-one
• 3-(3-CHLOROPHENYL)-3',4'-DICHLOROPROPIOPHENONE
• AKOS016021987
• 898787-38-7
• DTXSID30644451
• MFCD03843442
• 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone

• MDL： MFCD03843442
• Inchi： 1S/C15H11Cl3O/c16-12-3-1-2-10(8-12)4-7-15(19)11-5-6-13(17)14(18)9-11/h1-3,5-6,8-9H,4,7H2
• InChI Key： JSEGWVZVYNFZAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 311.98800
• Monoisotopic Mass: 311.987548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.46230

Additional information on 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone

3-(3-Chlorophenyl)-3',4'-dichloropropiophenone: A Comprehensive Overview

The compound with CAS No 898787-38-7, commonly referred to as 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique chemical structure, which includes a propiophenone backbone with specific substituents that contribute to its distinct properties and applications.

Propiophenone itself is a well-known aromatic ketone, and the substitution pattern in 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone introduces additional complexity and functionality. The presence of chlorine atoms at specific positions on the aromatic rings plays a crucial role in determining its physical properties, such as solubility, melting point, and reactivity. Recent studies have highlighted the importance of halogen substitution in enhancing the stability and reactivity of aromatic compounds, making this compound a subject of interest in both academic and industrial research.

The synthesis of 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent halogenation steps. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of Lewis acids like aluminum chloride has been shown to significantly improve the efficiency of the acylation process, while precise control over temperature and reaction time ensures minimal byproduct formation.

In terms of applications, 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone has found utility in several areas, including pharmaceuticals, agrochemicals, and advanced materials. Its ability to undergo further functionalization makes it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in medicinal chemistry have leveraged this compound's structural versatility to design novel drug candidates with improved bioavailability and efficacy.

From an environmental perspective, understanding the degradation pathways of 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific microbial conditions, though its persistence in certain environments remains a topic of ongoing research. Regulatory agencies continue to monitor its use to ensure compliance with safety standards and minimize ecological risks.

Looking ahead, the integration of computational chemistry tools with experimental techniques promises to deepen our understanding of 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone's behavior at the molecular level. Quantum mechanical calculations are being employed to predict its electronic properties and reactivity under various conditions, while machine learning algorithms are aiding in the discovery of novel synthesis routes and applications.

In conclusion, CAS No 898787-38-7, or 3-(3-Chlorophenyl)-3',4'-dichloropropiophenone, stands as a testament to the intricate interplay between chemical structure and functionality. Its continued exploration across diverse disciplines underscores its significance as a versatile building block in modern chemistry.